Cas no 2172310-60-8 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic acid
• CAS No: 2172310-60-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6297684
• PubChem ID: 165810127
• Update Time: 2025-07-18

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic acid
• EN300-1490811
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentane-1-carboxylic acid
• 2172310-60-8

• Inchi： 1S/C26H30N2O5/c1-26(2,24(31)28-22-13-7-12-20(22)23(29)30)15-27-25(32)33-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-6,8-11,20-22H,7,12-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： XTYNWDNORWPKRH-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic Acid (CAS: 2172310-60-8)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic acid (CAS: 2172310-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclopentane carboxylic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its utility as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity profile offer distinct advantages over traditional amino acid derivatives.

One of the key areas of investigation has been the role of this compound in the synthesis of complex peptide architectures. Researchers have demonstrated that the Fmoc-protected amino acid derivative can facilitate the efficient incorporation of non-natural amino acids into peptide chains, thereby expanding the toolkit available for the design of novel therapeutics. The steric hindrance provided by the 2,2-dimethylpropanamido group has been shown to enhance the selectivity of coupling reactions, reducing the formation of byproducts and improving overall yield. These findings have been particularly relevant in the context of developing peptide-based drugs targeting protein-protein interactions, where precise control over molecular structure is critical.

In addition to its applications in peptide synthesis, recent studies have also explored the pharmacological properties of derivatives of 2172310-60-8. Preliminary in vitro assays have indicated that certain analogs exhibit moderate inhibitory activity against enzymes involved in inflammatory pathways, suggesting potential utility in the treatment of chronic inflammatory diseases. However, further optimization of the compound's pharmacokinetic profile is necessary to enhance its bioavailability and reduce off-target effects. Computational modeling studies have provided insights into the structural determinants of its bioactivity, paving the way for the rational design of more potent and selective derivatives.

The synthesis and characterization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentane-1-carboxylic acid have also been the focus of recent methodological advancements. A novel, high-yield synthetic route has been reported, which employs a combination of microwave-assisted and conventional stepwise reactions to improve efficiency and scalability. Analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in verifying the purity and structural integrity of the compound, ensuring its suitability for use in sensitive biological assays.

Looking ahead, the continued exploration of 2172310-60-8 and its derivatives holds great promise for advancing both fundamental and applied research in chemical biology. Future studies are expected to delve deeper into its mechanistic interactions with biological targets, as well as its potential applications in drug delivery systems and biomaterials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this intriguing molecule.